(2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-2-3-7(5-11-6)4-8(10)9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key: GDSXXYKEDGEVSD-QMMMGPOBSA-N
• Isomeric SMILES: CC1=NC=C(C=C1)C[C@@H](C(=O)O)N
• Canonical SMILES: CC1=NC=C(C=C1)CC(C(=O)O)N

Description

(2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid is a chiral amino acid derivative featuring a pyridine ring substituted with a methyl group at the 6-position. Its structure comprises an L-configuration amino acid backbone (2S stereochemistry) linked to a 6-methylpyridin-3-yl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 6-methylpyridine.

Functionalization: The 6-methylpyridine undergoes a series of reactions to introduce the amino and carboxyl groups at the appropriate positions.

Chiral Resolution: The final step involves the resolution of the racemic mixture to obtain the (2S)-enantiomer.

Industrial Production Methods: Industrial production of this compound may involve continuous flow synthesis techniques, which offer advantages such as shorter reaction times, increased safety, and reduced waste. For example, the use of a column packed with Raney nickel and a low boiling point alcohol like 1-propanol can facilitate the methylation process .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyridine ring.

Reduction: Reduction reactions can target the amino group, converting it to various derivatives.

Substitution: The amino and carboxyl groups can participate in substitution reactions, forming amides, esters, and other derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like acyl chlorides and anhydrides are employed for substitution reactions.

Major Products:

Oxidation: Oxidized derivatives of the methyl group.

Reduction: Reduced forms of the amino group.

Substitution: Amides, esters, and other functionalized derivatives.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: The compound serves as a building block for the synthesis of more complex organic molecules.

Biology:

Enzyme Inhibition Studies: It is used in studies to understand enzyme-substrate interactions and inhibition mechanisms.

Medicine:

Drug Development: The compound is explored for its potential therapeutic properties, including its role as a precursor for drug candidates.

Industry:

Material Science: It is used in the development of new materials with specific properties, such as optical nonlinearity.

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid involves its interaction with specific molecular targets. The compound can act as an enzyme inhibitor, binding to the active site of enzymes and preventing substrate binding. This inhibition can affect various biochemical pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Analogous Compounds

Compound Name	Substituent/Backbone Modification	Molecular Weight	Key Structural Differences vs. Target Compound	References
(2S)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid (Levodopa)	3,4-Dihydroxyphenyl ring	197.2	Phenyl vs. pyridine ring; hydroxyl groups vs. methyl
2-amino-3-(6-bromopyridin-3-yl)propanoic acid dihydrobromide	6-Bromo-pyridin-3-yl	-	Bromine substituent vs. methyl; dihydrobromide salt
(2S)-2-amino-3-{1H-pyrrolo[3,2-c]pyridin-3-yl}propanoic acid	Pyrrolo[3,2-c]pyridine heterocycle	205.2	Bicyclic heteroaromatic vs. monocyclic pyridine
(2S)-2-amino-3-[4-(2-phenyldiazen-1-yl)phenyl]propanoic acid hydrochloride	4-Phenylazo-phenyl group	305.8	Azo group introduces conjugation; hydrochloride salt
5-Bromo-L-tryptophan	5-Bromo-indole ring	-	Indole vs. pyridine; bromine vs. methyl

Key Observations:

• Ring Systems: The pyridine ring in the target compound offers distinct electronic properties compared to phenyl (Levodopa) or indole (5-bromo-L-tryptophan) systems.
• Substituent Effects : The 6-methyl group on the pyridine ring enhances hydrophobicity compared to polar substituents (e.g., hydroxyl in Levodopa or bromine in 6-bromo-pyridine analogs). This may improve blood-brain barrier penetration but reduce aqueous solubility .
• Chirality: All compared compounds retain the (2S) configuration, critical for biological activity in amino acid derivatives, as seen in Levodopa’s role in dopamine synthesis .

Pharmacological and Functional Differences

Levodopa ()

• Application : Clinically used in Parkinson’s disease to replenish dopamine.
• Mechanism: Converted to dopamine via aromatic L-amino acid decarboxylase.
• Contrast : Unlike the target compound, Levodopa’s 3,4-dihydroxyphenyl group is essential for catecholamine biosynthesis, whereas the 6-methylpyridine moiety may target different pathways (e.g., nicotinic acetylcholine receptors) .

6-Bromo-pyridine Analogs ()

• Properties : Bromine’s electronegativity and size could enhance binding affinity to halogen-binding pockets in enzymes or receptors.
• Potential Use: Brominated analogs are often used as radioligands or inhibitors, suggesting the target compound’s methyl group might prioritize metabolic stability over high-affinity binding .

Pyrrolopyridine Derivative ()

• This modification could lead to distinct receptor selectivity compared to the simpler pyridine in the target compound .

Chemical and Physical Properties

Solubility and Stability

• Hydrophobicity : The 6-methyl group likely reduces solubility in aqueous media compared to hydroxylated (Levodopa) or sulfonated () analogs.
• Salt Forms : Compounds like the phenylazo derivative () are synthesized as hydrochlorides to improve solubility, a strategy applicable to the target compound if needed .

Biological Activity

(2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid, commonly referred to as a pyridine derivative, has garnered attention for its potential biological activities. This article delves into its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

(2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid features a chiral center at the second carbon, which is crucial for its biological activity. The compound's structure includes an amino acid backbone combined with a 6-methylpyridine moiety, contributing to its unique chemical properties and interactions within biological systems.

The biological activity of (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid is primarily attributed to its ability to modulate enzyme activities and interact with various receptors:

• Enzyme Inhibition : Research indicates that this compound can inhibit specific enzymes, potentially altering metabolic pathways critical in disease processes.
• Receptor Binding : It has been shown to bind to certain receptors, influencing signaling pathways that are vital for cellular communication and function.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid. It exhibits significant antibacterial and antifungal activities against a variety of pathogens.

Microorganism	Minimum Inhibitory Concentration (MIC)
Bacillus subtilis	75 µg/mL
Enterococcus faecalis	125 µg/mL
Escherichia coli	<125 µg/mL
Pseudomonas aeruginosa	150 µg/mL
Candida albicans	MIC values ranging from 16.69 to 78.23 µM

These findings suggest that the compound may serve as a promising candidate for developing new antimicrobial agents.

Neuropharmacological Effects

In addition to its antimicrobial properties, (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid has been investigated for its neuropharmacological effects:

• Anticonvulsant Activity : Preliminary studies suggest that it may exhibit anticonvulsant properties, potentially useful in treating epilepsy.
• Cognitive Enhancement : There is emerging evidence that this compound could enhance cognitive functions by modulating neurotransmitter systems.

Case Studies

• Antimicrobial Efficacy Study : A study conducted on various pyridine derivatives demonstrated that (2S)-2-amino-3-(6-methylpyridin-3-yl)propanoic acid significantly inhibited the growth of both Gram-positive and Gram-negative bacteria. The results indicated its potential as a lead compound for antibiotic development .
• Neuropharmacological Evaluation : In a controlled trial assessing the effects of this compound on seizure models in rodents, it was found to reduce seizure frequency significantly, suggesting its potential utility in epilepsy management .